Cas no 1198416-38-4 (Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)

• Product Name: Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• CAS No: 1198416-38-4
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD14525459
• CID: 1073001
• PubChem ID: 46839991
• Update Time: 2025-11-02

Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
• 1-methyl-1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester
• CTK8E2289
• FT-0685847
• RP03703
• SureCN1423541
• Y7224
• J-521779
• 1198416-38-4
• PS-16795
• methyl 1-methylpyrrolo[2,3-b]pyridine-2-carboxylate
• E88269
• W-205073
• DB-061665
• SB14156
• MFCD14525459
• Methyl 1-Methyl-1H-pyrrolo[2,3-b]pyridin-2-carboxylate
• SCHEMBL1423541
• DTXSID80676702
• AKOS006333264
• CS-0363864

• MDL： MFCD14525459
• Inchi： 1S/C10H10N2O2/c1-12-8(10(13)14-2)6-7-4-3-5-11-9(7)12/h3-6H,1-2H3
• InChI Key： YHZKMMZEVYGRQA-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2=CC=CN=C2N1C)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 332.4±22.0 °C at 760 mmHg
• Flash Point: 154.8±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate

Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 1198416-38-4): A Versatile Heterocyclic Compound for Pharmaceutical and Research Applications

Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 1198416-38-4) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This pyrrolopyridine derivative belongs to a class of nitrogen-containing fused ring systems that demonstrate remarkable biological activities and synthetic utility. The compound's unique molecular structure, featuring both pyrrole and pyridine rings, makes it particularly valuable for drug discovery programs targeting various therapeutic areas.

The growing interest in Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate stems from its potential applications in developing kinase inhibitors, which are crucial for cancer treatment research. Recent studies have shown that derivatives of this heterocyclic scaffold exhibit promising activity against several protein kinases involved in cell signaling pathways. The compound's ester functionality at the 2-position provides an excellent handle for further chemical modifications, allowing medicinal chemists to explore diverse structure-activity relationships.

From a synthetic chemistry perspective, Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate serves as a valuable building block for constructing more complex molecular architectures. The pyrrolopyridine core is particularly interesting because it combines the electronic properties of both five-membered and six-membered nitrogen heterocycles. This characteristic makes the compound useful for designing materials with specific optoelectronic properties, addressing current research trends in organic electronics and luminescent materials.

The pharmaceutical industry has shown increasing demand for Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate as a key intermediate in drug development. Its structural features are being explored in the design of potential therapeutics for neurological disorders, given the prevalence of similar nitrogen-containing heterocycles in CNS-active drugs. Researchers are particularly interested in how modifications to the methyl ester group might influence blood-brain barrier penetration and receptor binding affinity.

Recent advancements in synthetic methodologies have made Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate more accessible to researchers. Modern catalytic systems and green chemistry approaches have improved the efficiency of producing this pharmaceutical intermediate, addressing concerns about sustainability in chemical manufacturing. These developments align with current industry priorities for environmentally friendly synthesis routes and atom-economical processes.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate particularly suitable for formulation studies. These attributes are crucial for pharmaceutical scientists working on drug delivery systems, especially for poorly soluble active pharmaceutical ingredients (APIs). The ester functionality also offers possibilities for prodrug design, a hot topic in contemporary medicinal chemistry.

Analytical characterization of Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The growing emphasis on quality control in drug development has increased the need for reliable reference standards of such heterocyclic building blocks.

Market trends indicate rising demand for specialized pyrrolopyridine derivatives like Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate, driven by increased investment in targeted therapies and personalized medicine. Contract research organizations and academic laboratories are particularly active in exploring new applications for this compound class. The development of novel synthetic routes and scale-up processes for this pharmaceutical intermediate remains an area of active research and commercial interest.

Future research directions for Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate may include exploring its potential in combination therapies and investigating its metabolites for additional biological activities. The compound's versatility as a chemical building block ensures its continued relevance in drug discovery programs targeting various disease areas. As synthetic methodologies advance and biological screening technologies improve, we can expect to see expanded applications for this valuable heterocyclic compound in both pharmaceutical and materials science fields.

In conclusion, Methyl 1-methyl-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (CAS No. 1198416-38-4) represents an important structural motif in modern medicinal chemistry and materials science. Its unique combination of pyrrole and pyridine rings, along with the versatile methyl ester functionality, provides numerous opportunities for chemical modification and biological evaluation. As research into nitrogen-containing heterocycles continues to expand, this compound will likely play an increasingly significant role in the development of new therapeutic agents and functional materials.